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Compound of Interest

Compound Name: 1-Bromo-4-(tert-butoxy)benzene

Cat. No.: B1272080

An In-Depth Technical Guide to the Safe Handling and Application of 1-Bromo-4-(tert-
butoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling, storage, and disposal of 1-
Bromo-4-(tert-butoxy)benzene, CAS No. 60876-70-2. As an essential reagent in organic
synthesis, particularly in the development of novel pharmaceutical compounds, a thorough
understanding of its properties and associated hazards is paramount for ensuring laboratory
safety and experimental integrity. This document synthesizes critical safety data with practical,
field-proven insights to empower researchers in its responsible application.

Compound Profile and Physicochemical Properties

1-Bromo-4-(tert-butoxy)benzene is a halogenated aromatic ether. Its molecular structure,
featuring a bulky tert-butoxy group and a bromine atom on a benzene ring, dictates its reactivity
and physical characteristics. This unique substitution pattern makes it a valuable intermediate
in cross-coupling reactions and other synthetic transformations. A summary of its key
physicochemical properties is presented below.
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Property Value Source(s)
Chemical Formula C10H13BrO PubChem[1]
Molecular Weight 229.11 g/mol PubChem[1]

White to pale yellow crystalline ] S
Appearance ) ) Thermo Fisher Scientific[2]
powder or low melting solid

CAS Number 60876-70-2 PubChem[1]
Melting Point 32-37 °C Thermo Fisher Scientific[2]
Solubility Insoluble in water. Thermo Fisher Scientific[3]

The low melting point of this compound means it may be encountered as either a solid or liquid
depending on the ambient temperature of the laboratory. This is a critical consideration for
handling, as the potential for vapor inhalation or skin contact may vary.

Hazard Identification and GHS Classification

1-Bromo-4-(tert-butoxy)benzene is classified as a hazardous substance. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear
framework for understanding its potential risks.
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Hazard . .
Hazard Class GHS Category Signal Word Pictogram
Statement

Skin
] o H315: Causes i )
Corrosion/Irritatio ~ Category 2 S Warning [rritant
skin irritation
n

Serious Eye H319: Causes
Damage/Eye Category 2 / 2A serious eye Warning Irritant
Irritation irritation
Specific Target
o H335: May
Organ Toxicity ) ) )
(Sing| Category 3 cause respiratory  Warning [rritant
ingle
g irritation
Exposure)
Hazardous to the H411: Toxic to
Aquatic aquatic life with ) Environmental
i Category 2 ] Warning
Environment long lasting Hazard
(Long-Term) effects

Source: Apollo Scientific[4], PubChem[1]

The primary hazards associated with this compound are its irritant properties to the skin, eyes,
and respiratory system.[4][5] Additionally, its classification as an environmental hazard
necessitates stringent controls on its release into the environment.[4]

Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is essential, beginning with engineering controls
and supplemented by appropriate personal protective equipment. The causality behind these
recommendations is to create a primary barrier against exposure, with PPE serving as the
crucial last line of defense.

Engineering Controls
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e Chemical Fume Hood: All handling of 1-Bromo-4-(tert-butoxy)benzene, including weighing,
transferring, and use in reactions, must be conducted within a certified chemical fume hood.
[6][7] This is the most critical engineering control to prevent the inhalation of vapors or
aerosols, directly addressing the H335 hazard (May cause respiratory irritation).

o Ventilation: Ensure the laboratory has adequate general ventilation to supplement the
localized extraction of the fume hood.[8][9]

Personal Protective Equipment (PPE)

The selection of PPE is not merely a checklist but a risk-mitigation strategy. Each component is
chosen to protect against specific, identified hazards.

o Eye and Face Protection: Chemical safety goggles are mandatory.[6][10] If there is a
significant risk of splashing, a face shield should be worn in addition to goggles. This directly
mitigates the H319 hazard (Causes serious eye irritation).

¢ Skin Protection:

o Gloves: Chemical-resistant gloves are required.[6][7] Given the nature of the compound,
nitrile or neoprene gloves are generally suitable. Always inspect gloves for tears or
punctures before use and practice proper glove removal technique to avoid skin
contamination.

o Lab Coat: A flame-resistant lab coat should be worn and kept fully fastened to protect
against accidental skin contact.[7]

» Respiratory Protection: Under normal handling conditions within a fume hood, respiratory
protection is not typically required. However, in the event of a large spill or a failure of
engineering controls, a respirator with an appropriate organic vapor cartridge may be
necessary.

The following diagram illustrates the logical flow for establishing a safe working environment:

Caption: Workflow for establishing and maintaining a safe handling environment.

Safe Handling and Storage Protocols
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Adherence to standardized protocols is fundamental to laboratory safety. These steps are
designed to be a self-validating system, where each action reinforces the overall safety
posture.

Handling Protocol

o Preparation: Before handling, ensure all necessary engineering controls are active and all
required PPE is correctly worn.[6][9]

o Transfer: When transferring the compound, do so carefully to avoid generating dust or
splashes. Use appropriate tools such as spatulas for solids or pipettes for molten material.

e Heating: If the compound needs to be melted or heated, do so in a controlled manner using
a heating mantle or a sand/water bath. Avoid open flames.

e Incompatible Materials: Keep the compound away from strong oxidizing agents, strong
acids, and strong bases.[5] Contact with these can lead to vigorous reactions.

e Hygiene: Do not eat, drink, or smoke in the laboratory.[11] Wash hands thoroughly after
handling the compound, even if gloves were worn.[5][6]

Storage Protocol

o Container: Store in a tightly closed, properly labeled container.[8][11] The label should clearly
state the full chemical name and associated hazards.

o Location: The storage area should be cool, dry, and well-ventilated.[8][9] Store locked up to
restrict access to authorized personnel only.[4][8]

o Segregation: Store away from incompatible materials, particularly strong oxidizing agents.[5]

Emergency Procedures: First Aid and Spill
Response

Rapid and correct response to an emergency can significantly mitigate harm. All laboratory
personnel should be familiar with these procedures.
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First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4][10] Seek immediate medical attention.[4]

[8]

Skin Contact: Remove all contaminated clothing. Immediately wash the affected skin area
with plenty of soap and water.[4][6] Seek medical attention if irritation develops or persists.[4]

Inhalation: Move the affected person to fresh air.[6][12] If breathing is difficult, provide
oxygen. If breathing has stopped, give artificial respiration. Seek medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[10] Seek immediate medical attention.

Spill Response Protocol

The response to a spill should be dictated by its size and location. The following decision tree

outlines the appropriate actions.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR9457_msds.pdf
https://www.chemicalbook.com/msds/1-bromo-4-tert-butoxybenzene.pdf
https://store.apolloscientific.co.uk/storage/msds/OR9457_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR21904_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR9457_msds.pdf
https://www.chemsrc.com/en/cas/60876-70-2_361329.html
https://store.apolloscientific.co.uk/storage/msds/OR9457_msds.pdf
https://www.chemsrc.com/en/cas/60876-70-2_361329.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2607-B-74.pdf
https://www.fishersci.com/store/msds?partNumber=AC225190250&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-bromo-4-tert-butoxybenzene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratgry

Check Availability & Pricing

Assess Spill S|z
and Location

/all \Te

Small Spill Large Spill
(Inside Fume Hood) (Out5|de Fume Hood)

/ :

Contain and Absorb Spill with ) ( vacuate Immediate Area

Inert Material (Sand, Vermiculite) Alert Others & Supervisor

: '

Carefully Collect Absorbed Material Control lanition Sources
into a Labeled Waste Container 9

Decontaminate Spill Area Contact Emergency Services
/ EHS
(Dispose of as Hazardous Waste)

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill.

Detailed Spill Cleanup Steps:

» Evacuate and Alert: For large spills, clear the area of all personnel and alert the laboratory
supervisor.[4]
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e Ventilate: Ensure the area is well-ventilated, but avoid actions that could cause vapors to
spread.

e Contain: For liquid spills, contain the spill using an inert absorbent material such as sand,
vermiculite, or a commercial sorbent.[4][11]

o Collect: Carefully sweep or scoop up the absorbed material and place it into a designated,
clearly labeled container for hazardous waste.[4][8]

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
All cleaning materials should also be disposed of as hazardous waste.

e PPE: Ensure appropriate PPE, including respiratory protection if necessary, is worn
throughout the cleanup process.[4]

Reactivity and Disposal Considerations
Chemical Stability and Reactivity

 Stability: The product is considered stable under normal conditions.[4]
e Incompatibilities: Avoid contact with strong oxidizing agents.[6]

e Hazardous Decomposition Products: Upon combustion, it may emit corrosive and toxic
fumes, including carbon monoxide, carbon dioxide, and hydrogen bromide.[6][9]

Waste Disposal

Proper disposal is a legal and ethical requirement to protect the environment.

o Waste Segregation: Collect all waste containing 1-Bromo-4-(tert-butoxy)benzene, including
contaminated materials like gloves and absorbent pads, in a designated hazardous waste
container.[7] This is a halogenated waste stream and must be kept separate from non-
halogenated waste.[7]

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name.[7] Do not use abbreviations.
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o Storage of Waste: Store the sealed waste container in a designated satellite accumulation
area within the laboratory until it is collected by trained environmental health and safety
(EHS) personnel.[7]

o Regulatory Compliance: All disposal must be carried out in accordance with local, state, and
federal regulations.[4][8] Consult your institution's EHS office for specific procedures.

Conclusion

1-Bromo-4-(tert-butoxy)benzene is a valuable chemical intermediate whose safe use is
contingent upon a comprehensive understanding of its hazards and the implementation of
robust safety protocols. By integrating the principles of engineering controls, appropriate PPE,
and standardized procedures for handling, storage, and disposal, researchers can confidently
and safely utilize this compound in their work. This guide serves as a foundational resource,
and it is incumbent upon every user to supplement this information with institution-specific
training and a continuous commitment to a culture of safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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